Cas no 1497149-60-6 (1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester)

• Product Name: 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester
• CAS No: 1497149-60-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5272892
• Update Time: 2025-05-20

1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester

• Inchi： 1S/C10H16O4/c1-2-13-9(11)8-10(14-8)4-3-6-12-7-5-10/h8H,2-7H2,1H3
• InChI Key： PZNOCLAXMPTRCO-UHFFFAOYSA-N
• SMILES： O1C2(CCCOCC2)C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester

1,6-Dioxaspiro[2.6]nonane-2-carboxylic Acid, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1497149-60-6, commonly referred to as 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester, is a unique organic molecule with a spirocyclic structure. This compound has garnered attention in the fields of organic chemistry and materials science due to its distinctive molecular architecture and potential applications in drug design and polymer synthesis. Recent studies have highlighted its role in the development of bioactive molecules and advanced materials.

The spiro structure of this compound is characterized by a single atom (in this case, oxygen) connecting two rings—a six-membered ring and a two-membered ring. This arrangement imparts the molecule with exceptional rigidity and stability, making it an ideal candidate for applications requiring robust chemical frameworks. The dioxaspiro designation further emphasizes the presence of oxygen atoms within the spiro system, contributing to its unique electronic properties.

Recent research has focused on the synthesis and characterization of 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester. Scientists have explored various synthetic pathways to optimize its production, including ring-closing metathesis and nucleophilic substitution reactions. These studies have not only improved the efficiency of synthesis but also provided deeper insights into the molecule's reactivity and stability under different conditions.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its rigid structure allows for precise control over molecular interactions, making it a valuable component in drug design. Additionally, its ability to form stable esters has led to its use in polymer chemistry, where it serves as a building block for high-performance materials with tailored mechanical properties.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester with unprecedented accuracy. These models have revealed its potential as a versatile platform for functionalization, enabling the attachment of various substituents to enhance its biological activity or mechanical performance.

Furthermore, studies have investigated the environmental impact of this compound. Researchers have explored biodegradation pathways and assessed its toxicity profile under controlled conditions. These findings are crucial for ensuring the sustainable use of 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester in industrial applications while minimizing its ecological footprint.

In conclusion, 1,6-Dioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Ongoing research continues to unlock its full potential across various fields, positioning it as a key player in the development of innovative materials and therapeutic agents.